Cas no 62642-67-5 (Benzoic acid, 4-[(2-pyridinylamino)methyl]-)

• Product Name: Benzoic acid, 4-[(2-pyridinylamino)methyl]-
• CAS No: 62642-67-5
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 436766
• PubChem ID: 12299008
• Update Time: 2025-04-19

Benzoic acid, 4-[(2-pyridinylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(2-pyridinylamino)methyl]-
• 4-[(pyridin-2-ylamino)methyl]benzoic acid
• 62642-67-5
• DTXSID00486108
• AKOS000195634
• SCHEMBL18906041

• Inchi： 1S/C13H12N2O2/c16-13(17)11-6-4-10(5-7-11)9-15-12-3-1-2-8-14-12/h1-8H,9H2,(H,14,15)(H,16,17)
• InChI Key： NCUYSKFNHPBMPA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CNC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 228.08996
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• PSA: 62.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines 2-benzylaminopyridines